Phenol, 5-fluoro-2-nitro-3-(trifluoromethyl)-

• Molecular Formula: C7H3F4NO3
• Molecular Weight: 225.10 g/mol
• IUPAC Name: 5-fluoro-2-nitro-3-(trifluoromethyl)phenol
• InChI: InChI=1S/C7H3F4NO3/c8-3-1-4(7(9,10)11)6(12(14)15)5(13)2-3/h1-2,13H
• InChI Key: GKYIOCNPJWQSCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)[N+](=O)[O-])O)F

Description

Phenol, 5-fluoro-2-nitro-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H3F4NO3 and its molecular weight is 225.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 5-fluoro-2-nitro-3-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 5-fluoro-2-nitro-3-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-Fluoro-3-(trifluoromethyl)phenol (1.27 g) was dissolved in acetic acid (3 ml) and water (1.5 ml), and nitric acid (3.0 ml) was added thereto. The reaction mixture was stirred at 50° C. for 30 minutes. After cooling, water was added to the reaction mixture, and the mixture was extracted with ether. The extract was washed with an aqueous saturated sodium bicarbonate solution and water, dried over magnesium sulfate, and concentrated. The residue was purified by column chromatography (developing solution:ethyl acetate-hexane=1:3) to obtain the title compound as oil (0.33 g, 21%).